
Inter-laboratory comparison of 2,2-
Dimethyloctane analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dimethyloctane

Cat. No.: B044098 Get Quote

An Inter-laboratory Comparison of 2,2-Dimethyloctane Analysis by Gas Chromatography-

Mass Spectrometry

This guide presents a hypothetical inter-laboratory comparison for the analysis of 2,2-
Dimethyloctane, a volatile organic compound. The study is designed to assess the proficiency

of participating laboratories in quantifying this analyte and to illustrate a framework for such

comparative studies, which are crucial for ensuring data reliability and consistency across

different testing facilities.

Introduction
Inter-laboratory comparisons (ILCs) and proficiency testing (PT) are essential components of a

robust quality assurance system for analytical laboratories.[1][2] They provide an objective

means to assess a laboratory's performance against that of its peers and a pre-established

reference value. This process helps identify potential analytical issues, validate measurement

capabilities, and ultimately ensures the accuracy and reliability of reported data.[1] This guide

outlines a simulated ILC focused on the quantification of 2,2-Dimethyloctane in a standardized

sample matrix.

The performance of laboratories in such studies is often evaluated using statistical measures

like the z-score, which compares a laboratory's result to the consensus mean of all participants.

[3][4] A z-score between -2.0 and +2.0 is generally considered satisfactory.[3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b044098?utm_src=pdf-interest
https://www.benchchem.com/product/b044098?utm_src=pdf-body
https://www.benchchem.com/product/b044098?utm_src=pdf-body
https://www.benchchem.com/product/b044098?utm_src=pdf-body
https://www.aoac.org/scientific-solutions/proficiency-testing/
https://fapas.com/sites/default/files/2020-09/All_Programmes_GBP_V3_Small.pdf
https://www.aoac.org/scientific-solutions/proficiency-testing/
https://www.benchchem.com/product/b044098?utm_src=pdf-body
https://benchmark-intl.com/wp-content/uploads/2024/08/ILC-2023-Report.pdf
http://demarcheiso17025.com/document/Interpretation%20of%20interlaboratory%20comparison%20results%20to%20evaluate%20laboratory%20proficiency.pdf
https://benchmark-intl.com/wp-content/uploads/2024/08/ILC-2023-Report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A detailed experimental protocol was provided to all participating laboratories to minimize

variability arising from different methodologies. The core analytical technique is Gas

Chromatography-Mass Spectrometry (GC-MS), a widely used and effective method for the

analysis of volatile organic compounds.[5][6]

2.1. Sample Preparation

A stock solution of 2,2-Dimethyloctane (CAS: 15869-87-1) was prepared in methanol at a

concentration of 1000 µg/mL.[7]

Test samples were prepared by spiking a clean solvent matrix (hexane) with the 2,2-
Dimethyloctane stock solution to a final target concentration of 10 µg/mL.

Each participating laboratory received a set of three replicate test samples, along with a

blank matrix sample.

2.2. GC-MS Instrumentation and Parameters

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

Inlet: Splitless mode, 250°C.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: 10°C/min to 200°C.
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Hold: 5 minutes at 200°C.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-300.

Quantification Ion: m/z 57 (primary), m/z 43, 71 (qualifiers).

2.3. Quality Control

A five-point calibration curve was generated using standards with concentrations ranging

from 1 µg/mL to 20 µg/mL. A correlation coefficient (r²) of ≥0.995 was required.

A method blank was analyzed to ensure no background contamination.

A laboratory control sample (LCS) at 10 µg/mL was analyzed with each batch, with

acceptance criteria of 80-120% recovery.

Data Presentation
The following table summarizes the quantitative results submitted by the participating

laboratories. The assigned value for the test samples was determined as the robust mean of all

submitted results. Z-scores were calculated for each laboratory to assess their performance

relative to the consensus value.
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Laborator
y ID

Reported
Concentr
ation
(µg/mL)

Mean
Concentr
ation
(µg/mL)

Standard
Deviation

Recovery
(%)

Z-Score
Performa
nce

Lab-01
10.1, 10.3,

10.2
10.20 0.10 102.0 0.59

Satisfactor

y

Lab-02
9.8, 9.9,

9.7
9.80 0.10 98.0 -0.59

Satisfactor

y

Lab-03
10.5, 10.6,

10.4
10.50 0.10 105.0 1.47

Satisfactor

y

Lab-04
9.2, 9.4,

9.3
9.30 0.10 93.0 -2.06

Unsatisfact

ory

Lab-05
9.9, 10.1,

10.0
10.00 0.10 100.0 0.00

Satisfactor

y

Lab-06
10.8, 10.7,

10.9
10.80 0.10 108.0 2.35

Unsatisfact

ory

Assigned

Value

(Robust

Mean)

10.00

Normalized

Inter-lab

SD

0.34

Note: This data is for illustrative purposes only.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for this inter-laboratory comparison, from the

distribution of samples to the final performance evaluation.
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Caption: Workflow for the inter-laboratory comparison of 2,2-Dimethyloctane analysis.
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Conclusion
This guide outlines a simulated inter-laboratory comparison for the analysis of 2,2-
Dimethyloctane. The results highlight the importance of standardized protocols and robust

statistical evaluation in assessing laboratory performance. While the data presented is

hypothetical, it demonstrates the process by which proficiency testing can identify analytical

discrepancies and promote a higher standard of quality and consistency among laboratories.

Regular participation in such programs is a critical activity for any laboratory seeking to produce

reliable and defensible analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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